Cas no 1261985-26-5 (2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-methylbenzoic acid)

• Product Name: 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-methylbenzoic acid
• CAS No: 1261985-26-5
• MF: C₁₇H₁₅FO₄
• MW: 302.297008752823
• MDL: MFCD18322584
• CID: 2621982
• PubChem ID: 53228403
• Update Time: 2025-10-31

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-(Ethoxycarbonyl)-3'-fluoro-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-methylbenzoic acid, 95%
• DTXSID40691936
• 2-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]-5-METHYLBENZOIC ACID
• 1261985-26-5
• MFCD18322584
• 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-methylbenzoic acid

• MDL： MFCD18322584
• Inchi： 1S/C17H15FO4/c1-3-22-17(21)13-7-5-11(9-15(13)18)12-6-4-10(2)8-14(12)16(19)20/h4-9H,3H2,1-2H3,(H,19,20)
• InChI Key： GIPWVGJHRMYBQW-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(=C1)C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 302.09543712Da
• Monoisotopic Mass: 302.09543712Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-methylbenzoic acid

Compound CAS No. 1261985-26-5: 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-methylbenzoic Acid

Compound CAS No. 1261985-26-5, also known as 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-methylbenzoic Acid, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a benzoic acid moiety substituted with an ethoxycarbonyl group and a fluorine atom at specific positions on the aromatic ring. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

The synthesis of 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-methylbenzoic Acid involves a series of carefully designed organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled the optimization of its synthesis pathway, resulting in higher yields and improved purity. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

One of the most notable features of this compound is its fluorine substitution, which significantly influences its electronic properties and reactivity. Fluorine atoms are known for their strong electronegativity, which can enhance the stability of aromatic systems and modulate their reactivity in various chemical transformations. This makes 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-methylbenzoic Acid a valuable precursor for the development of advanced materials, such as high-performance polymers and optoelectronic devices.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its ethoxycarbonyl group serves as a versatile functional group that can be further modified to create bioactive molecules with specific pharmacological properties. For instance, researchers have investigated its role as a building block for developing anti-inflammatory agents and anticancer drugs. The methyl group at position 5 adds another layer of complexity to its structure, allowing for further functionalization and diversification.

In terms of environmental applications, 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-methylbenzoic Acid has shown promise as a component in biodegradable polymers due to its ability to undergo controlled degradation under specific conditions. This property aligns with the growing demand for sustainable materials in industries such as packaging and agriculture.

From a structural standpoint, the compound exhibits a high degree of symmetry, which contributes to its stability and predictable reactivity. Computational chemistry studies have provided insights into its electronic structure, revealing that the fluorine atom at position 3 plays a critical role in stabilizing the molecule through resonance effects. This understanding has been instrumental in guiding further modifications to tailor its properties for specific applications.

Looking ahead, ongoing research is focused on exploring the potential of Compound CAS No. 1261985-26-5 in advanced materials science, particularly in the development of novel semiconductors and nanomaterials. Its unique combination of functional groups makes it an ideal candidate for creating hybrid materials with tailored electronic and mechanical properties.

In conclusion, Compound CAS No. 1261985-26-5 (2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-methylbenzoic Acid) stands out as a versatile and multifaceted compound with wide-ranging applications across various disciplines. Its intricate molecular structure and tunable properties continue to attract significant attention from researchers worldwide, underscoring its importance in both fundamental research and industrial innovation.